
Personal protective equipment for handling 1-(4-
Methoxyphenyl)piperazine hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-(4-Methoxyphenyl)piperazine

hydrochloride

Cat. No.: B127617 Get Quote

Essential Safety and Handling Guide for 1-(4-
Methoxyphenyl)piperazine Hydrochloride
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 1-(4-Methoxyphenyl)piperazine hydrochloride.

Adherence to these procedures is essential for ensuring personal safety and proper

management of this chemical in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)
1-(4-Methoxyphenyl)piperazine hydrochloride is classified with the following hazard

statements:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

The signal word for this chemical is Warning.[1][2]

To mitigate these risks, the following personal protective equipment is mandatory.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Chemical safety goggles or

glasses that meet ANSI Z.87.1

standards.[3] A face shield

should be worn when there is

a risk of splashing.[3]

To prevent serious eye

irritation from dust or splashes.

[1][2]

Skin Protection

Wear chemical-resistant

gloves (e.g., nitrile).[3] A lab

coat or other protective

clothing is required to prevent

skin contact.[4][5][6]

Contaminated clothing should

be removed and washed

before reuse.[1][4][6]

To prevent skin irritation.[1][2]

Proper glove removal

technique must be followed to

avoid skin contact.[5]

Respiratory Protection

Use a NIOSH/MSHA-approved

respirator, such as an N95

dust mask, especially when

dust may be generated.[7]

Work should be conducted in a

well-ventilated area, preferably

in a chemical fume hood.[4][5]

[6][7][8]

To prevent respiratory tract

irritation.[1][2][6][8]

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below for quick reference.
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Property Value

Appearance
Pale yellow to yellow liquid or off-white

powder[9]

CAS Number 38869-47-5[1]

Molecular Formula C11H16N2O (base)

Molecular Weight 192.26 g/mol (base)

Melting Point 42-47 °C (lit.)[8][10]

Boiling Point 344 °C at 760 mmHg[11]

Flash Point 161.8 °C[11]

Stability

Stable under normal temperatures and

pressures.[11] May be air and light sensitive.[7]

[8][11]

Operational Plans
Handling and Storage Procedures
Handling:

Avoid all contact with skin and eyes.[4][5][6][8]

Do not breathe dust, fumes, or vapors.[1][4][6][8]

Ensure adequate ventilation at all times.[4][5][6][8]

Wash hands thoroughly after handling the substance.[1][4][6]

Minimize dust generation and accumulation.[6]

Keep away from heat, sparks, and open flames.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[4][6][7][8][11]
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Keep the container tightly closed when not in use.[1][4][6][7][11]

Store locked up.[2][6][7]

Incompatible with strong oxidizing agents.[4][7]

First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air.[4][5][6][7] If

breathing is difficult or stops, provide artificial

respiration and seek immediate medical

attention.[4][5][6][7]

Skin Contact

Immediately wash the affected area with soap

and plenty of water while removing all

contaminated clothing.[1][4][5][7] Seek medical

attention if irritation develops or persists.[4][6]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1][4]

[5][7] Remove contact lenses if present and

easy to do.[1][4][6] Seek immediate medical

attention.[4][7]

Ingestion

Do NOT induce vomiting.[7] Clean the mouth

with water and get medical attention.[4] Never

give anything by mouth to an unconscious

person.[5][6]

Disposal and Spill Management Plan
Accidental Release Measures
In the event of a spill, follow these steps to ensure safety and containment.

Evacuate: Evacuate personnel from the immediate spill area.[5][8]
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Ventilate: Ensure the area is well-ventilated.[5][8]

Wear PPE: Use personal protective equipment as described in Section 1.[4][5][8]

Containment: Prevent the substance from entering drains or waterways.[1][8]

Clean-up: For solid spills, carefully sweep or vacuum up the material and place it into a

suitable, closed container for disposal.[4][5][8] Avoid creating dust.[5][8]

Disposal Considerations
All waste materials must be disposed of in accordance with federal, state, and local

environmental regulations.[4] Contact a licensed professional waste disposal service to dispose

of this material.[4][12] Contaminated packaging should also be treated as hazardous waste and

disposed of accordingly.[12]

Experimental Workflow Visualization
The following diagram illustrates the standard procedure for handling a chemical spill of 1-(4-
Methoxyphenyl)piperazine hydrochloride.
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Workflow for Chemical Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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